N-butylhexadecanamide
Cat. No. B8494494
M. Wt: 311.5 g/mol
InChI Key: GISPPWDLKMGGSY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04144320
Procedure details
An amount of 137.4 g of palmitoyl chloride in 100 ml of ethyl ether was added, under stirring at room temperature, to 80.5 g of n-butylamine in 700 ml of ethyl ether. Stirring was continued under gentle reflux for one hour. The precipitate was filtered off and thoroughly washed with water. The reaction product was recrystallized from ethanol giving 148.4 g of the title compound, melting point 74°-76° C.
Identifiers
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REACTION_CXSMILES
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[C:1](Cl)(=[O:17])[CH2:2][CH2:3][CH2:4][CH2:5][CH2:6][CH2:7][CH2:8][CH2:9][CH2:10][CH2:11][CH2:12][CH2:13][CH2:14][CH2:15][CH3:16].[CH2:19]([NH2:23])[CH2:20][CH2:21][CH3:22]>C(OCC)C>[CH2:19]([NH:23][C:1](=[O:17])[CH2:2][CH2:3][CH2:4][CH2:5][CH2:6][CH2:7][CH2:8][CH2:9][CH2:10][CH2:11][CH2:12][CH2:13][CH2:14][CH2:15][CH3:16])[CH2:20][CH2:21][CH3:22]
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Inputs
Step One
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Name
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Quantity
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137.4 g
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Type
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reactant
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Smiles
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C(CCCCCCCCCCCCCCC)(=O)Cl
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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C(C)OCC
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Step Two
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Name
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Quantity
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80.5 g
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Type
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reactant
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Smiles
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C(CCC)N
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Name
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Quantity
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700 mL
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Type
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solvent
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Smiles
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C(C)OCC
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Conditions
Stirring
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Type
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CUSTOM
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Details
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Stirring
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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under gentle reflux for one hour
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Duration
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1 h
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FILTRATION
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Type
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FILTRATION
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Details
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The precipitate was filtered off
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WASH
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Type
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WASH
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Details
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thoroughly washed with water
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CUSTOM
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Type
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CUSTOM
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Details
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The reaction product was recrystallized from ethanol giving 148.4 g of the title compound, melting point 74°-76° C.
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Outcomes
Product
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Name
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Type
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Smiles
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C(CCC)NC(CCCCCCCCCCCCCCC)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
